![molecular formula C13H18ClNO2 B2361820 N-(5-tert-butyl-2-methoxyphenyl)-2-chloroacetamide CAS No. 379255-41-1](/img/structure/B2361820.png)
N-(5-tert-butyl-2-methoxyphenyl)-2-chloroacetamide
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Overview
Description
N-(5-tert-butyl-2-methoxyphenyl)-2-chloroacetamide is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74. The purity is usually 95%.
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Scientific Research Applications
Catalytic Reactions
N-(5-tert-butyl-2-methoxyphenyl)-2-chloroacetamide shows relevance in catalytic reactions. In a study by Fördös et al. (2009), a derivative of this compound was used in the catalytic formation of highly reactive ketenes, crucial for organic synthesis.
Hydrogen-Bonding Studies
Research by López et al. (2010) explored the hydrogen-bonding patterns in substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, providing insights into molecular interactions and stability.
Synthesis and Structural Studies
The compound has been used in synthesis and structural studies. Tazoe et al. (2012) utilized a derivative in the synthesis of certain diene compounds, demonstrating its utility in complex organic syntheses.
Antioxidant Activities
The compound's derivatives have been studied for their antioxidant activities. Barclay et al. (1999) investigated the H-atom donating activities of similar compounds, contributing to our understanding of antioxidants.
Pharmacological Studies
In pharmacological research, derivatives of this compound have been synthesized and assessed for various biological activities, such as cytotoxicity and anti-inflammatory effects, as demonstrated by Rani et al. (2016).
Mechanism of Action
Target of Action
A structurally similar compound, maropitant, is known to act as aneurokinin receptor antagonist . Neurokinin receptors play a crucial role in various physiological processes, including pain perception, stress response, and emesis.
Biochemical Pathways
Given its potential similarity to maropitant, it might be involved in theneurokinin signaling pathway .
Result of Action
Based on the potential similarity to maropitant, it might help inpreventing acute vomiting and controlling motion sickness .
Properties
IUPAC Name |
N-(5-tert-butyl-2-methoxyphenyl)-2-chloroacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2/c1-13(2,3)9-5-6-11(17-4)10(7-9)15-12(16)8-14/h5-7H,8H2,1-4H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFZLGRCBEJQXRL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC)NC(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.